Cas no 1708942-21-5 (Sodium 2-fluoro-6-(trifluoromethyl)-benzoate)

• Product Name: Sodium 2-fluoro-6-(trifluoromethyl)-benzoate
• CAS No: 1708942-21-5
• MF: C₈H₃F₄NaO₂
• MW: 230.09160733223
• CID: 4704176
• Update Time: 2023-08-15

Sodium 2-fluoro-6-(trifluoromethyl)-benzoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-fluoro-6-(trifluoromethyl)-benzoate

• Inchi： 1S/C8H4F4O2.Na/c9-5-3-1-2-4(8(10,11)12)6(5)7(13)14;/h1-3H,(H,13,14);/q;+1/p-1
• InChI Key： HATMMMQRWHXDJK-UHFFFAOYSA-M
• SMILES： [Na+].FC(C1C=CC=C(C=1C(=O)[O-])F)(F)F

Computed Properties

• Exact Mass: 229.99668626 g/mol
• Monoisotopic Mass: 229.99668626 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.09
• Topological Polar Surface Area: 40.1